Cas no 2228610-73-7 (tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate
• CAS No: 2228610-73-7
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 6358562
• PubChem ID: 165782926
• Update Time: 2025-10-27

tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate
• 2228610-73-7
• tert-butyl N-[2-amino-1-(3-chloro-4-hydroxyphenyl)ethyl]carbamate
• EN300-1875398

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(18)16-10(7-15)8-4-5-11(17)9(14)6-8/h4-6,10,17H,7,15H2,1-3H3,(H,16,18)
• InChI Key： HBPHPTFXRZQFJZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CN)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate (CAS No. 2228610-73-7)

The compound tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate (CAS No. 2228610-73-7) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group and a 3-chloro-4-hydroxyphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and enzyme inhibitors, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate has surged, driven by advancements in drug discovery and green chemistry. This compound’s chloro and hydroxy functional groups contribute to its reactivity, enabling its use in cross-coupling reactions and peptide synthesis. As the pharmaceutical industry shifts toward small-molecule therapeutics, CAS No. 2228610-73-7 has garnered attention for its potential in designing kinase inhibitors and GPCR modulators.

From an environmental perspective, the synthesis and application of tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate are being optimized to reduce waste and energy consumption. This aligns with the growing focus on sustainable chemical processes and circular economy principles. Analytical techniques such as HPLC and NMR are routinely employed to ensure the compound’s purity and stability, addressing concerns about batch-to-batch consistency—a critical factor for regulatory compliance in drug development.

The versatility of CAS No. 2228610-73-7 extends to agrochemical applications, where its chlorophenyl segment is explored for pest control formulations. With rising global interest in biodegradable pesticides, researchers are investigating derivatives of this compound to balance efficacy and environmental safety. Its potential as a scaffold molecule for crop protection agents underscores its relevance in addressing food security challenges.

In summary, tert-butyl N-2-amino-1-(3-chloro-4-hydroxyphenyl)ethylcarbamate represents a multifaceted tool for modern chemistry. Its applications span pharmaceutical intermediates, agrochemical innovation, and green synthesis, making it a compound of enduring interest in both academic and industrial settings. As research continues to uncover new functionalities, CAS No. 2228610-73-7 is poised to play a pivotal role in next-generation scientific breakthroughs.